6-Amino-2-fluoro-3,4-dinitrotoluene

• IUPAC Name: 3-fluoro-2-methyl-4,5-dinitroaniline
• InChI: InChI=1S/C7H6FN3O4/c1-3-4(9)2-5(10(12)13)7(6(3)8)11(14)15/h2H,9H2,1H3
• InChI Key: QCKLCHIWKANNFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1N)[N+](=O)[O-])[N+](=O)[O-])F
• Molecular Formula: C7H6FN3O4
• DSSTOX Substance ID: DTXSID901275978
• Molecular Weight: 215.14 g/mol
• CAS RN: 1082041-94-8

Description

6-Amino-2-fluoro-3,4-dinitrotoluene is a chemical compound with the molecular formula C7H6FN3O4. It is an amino-nitrotoluene that is 4,6-dinitrotoluene substituted at position 2 by an amino group.

Scientific Research Applications

Crystal Structures and Molecular Analysis

• The crystal structures of primary products from the selective reduction of trinitrotoluene (TNT), such as 2-amino-4,6-dinitrotoluene, were determined using synchrotron X-ray powder diffraction and single crystal X-ray diffraction. This study highlighted the molecular structure and rotational disorder of these compounds, revealing that their structures are dominated by hydrogen-bonded sheets and ring stacking, unlike the known structures of TNT (Graham et al., 2004).

Exposure and Health Effects in Military Waste Disposal

• Research investigating the exposure to dinitrotoluene (DNT) and TNT during military waste disposal showed that workers exposed to these substances exhibited symptoms like bitter taste, burning eyes, and skin discoloration. This study underscores the occupational-medical relevance of exposure to nitroaromatic explosives like 2-amino-4,6-dinitrotoluene (Letzel et al., 2003).

Biodegradation and Environmental Impact

• The ability of certain microbial species to degrade 2,4,6-trinitrotoluene and its derivatives, including 2-amino-4,6-dinitrotoluene, highlights the potential for bioremediation in environments contaminated with these compounds. These studies focus on the pathways and kinetics of biodegradation and the transformation products generated during this process (Freedman et al., 1996), (Haidour & Ramos, 1996).

Genotoxicity and Carcinogenicity Concerns

• Studies on the genotoxicity of 2-amino-4,6-dinitrotoluene and its impact on gene expression, particularly concerning the p53 tumor suppressor gene, have indicated potential carcinogenic effects. This research is crucial for understanding the risks associated with exposure to such compounds (Banerjee et al., 2004), (Banerjee et al., 2003).

Detection and Sensing

• The development of fluorescence sensors for the recognition of dinitrotoluene derivatives, such as 4-amino-2,6-dinitrotoluene, is an important area of research. These sensors can be used for environmental monitoring and detection of explosives (Jiao et al., 2019).

Safety and Hazards

6-Amino-2-fluoro-3,4-dinitrotoluene is likely to be toxic if swallowed or inhaled, and may cause damage to organs through prolonged or repeated exposure. It is also expected to be toxic to aquatic life.